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Compound of Interest

Compound Name: Histone H3 (116-136), C116-136

Cat. No.: B13913729 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

synthetic peptides such as Histone H3 (116-136), C116-136 is a critical component of

laboratory safety and environmental responsibility. Given that the toxicological properties of

many research-grade peptides are not fully elucidated, a precautionary approach to waste

management is imperative. This guide provides essential, step-by-step procedures for the safe

handling and disposal of this peptide, ensuring compliance with general laboratory safety

standards.

Histone H3 (116-136), C116-136 is a synthetic peptide fragment corresponding to the amino

acid sequence 116-136 of the human Histone H3 protein. While not broadly classified as a

hazardous substance, it should be handled with care in a laboratory setting.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, adherence to fundamental safety protocols is non-

negotiable. All handling of the peptide, particularly in its lyophilized powder form, should be

conducted in a designated area, such as a chemical fume hood or biosafety cabinet, to

minimize inhalation risk.[1]

Personal Protective Equipment (PPE) is mandatory and includes:

Gloves: Chemical-resistant disposable gloves (e.g., nitrile) are standard.

Eye Protection: Safety glasses or goggles to protect against accidental splashes.
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Lab Coat: A protective gown or lab coat should be worn over personal clothing.

In the event of accidental exposure, follow these first-aid measures:

Skin Contact: Immediately rinse the affected area with soap and water for at least 15

minutes.[1]

Eye Contact: Flush eyes continuously with water for 15 minutes at an eyewash station and

seek medical attention.[1]

Inhalation: Move the individual to fresh air and seek medical attention.[1]

Step-by-Step Disposal Protocol
The disposal of Histone H3 (116-136), C116-136 must comply with local, state, and federal

regulations.[1] Never dispose of this peptide or its contaminated materials in the regular trash

or down the sanitary sewer.[1][2]

Step 1: Waste Segregation

Proper segregation of waste at the point of generation is the foundation of safe disposal. Two

main waste streams should be established: solid and liquid.

Solid Waste: This includes any materials contaminated with the peptide, such as:

Empty vials

Pipette tips and tubes

Contaminated gloves, weigh paper, and absorbent pads

Liquid Waste: This category comprises solutions containing the peptide, including:

Unused or expired reconstituted solutions

Contaminated buffers or solvents (e.g., DMSO, water with TFA)

Step 2: Containerization
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All waste must be collected in designated, properly labeled containers.

Solid Waste Container:

Use a leak-proof, puncture-resistant container with a secure lid. High-density polyethylene

(HDPE) containers are generally suitable.

The container must be clearly labeled as "Hazardous Waste" or "Chemical Waste" in

accordance with your institution's policy. The label should include the full peptide name:

"Histone H3 (116-136), C116-136."

Liquid Waste Container:

Use a compatible, sealable, and shatter-proof container.

Label the container clearly with "Hazardous Waste" or "Chemical Waste," the peptide

name, and the solvent system used (e.g., "Aqueous solution with trace TFA").

Keep the container closed except when adding waste.

Step 3: Storage Pending Disposal

Store waste containers in a designated and secure satellite accumulation area within the

laboratory. This area should be away from general lab traffic and in secondary containment to

prevent spills.

Step 4: Final Disposal

Coordinate with your institution's Environmental Health and Safety (EHS) department for the

collection and final disposal of the chemical waste.[1] Do not attempt to dispose of the waste

through unlicensed contractors.
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Parameter Guideline Rationale

Waste Classification
Treat as potentially hazardous

chemical waste.

The toxicological properties of

many synthetic peptides are

not fully known.

Solid Waste Collection
Dedicated, labeled, leak-proof

container (e.g., HDPE).

Prevents environmental

release and ensures safe

handling by waste personnel.

Liquid Waste Collection
Dedicated, labeled,

compatible, sealed container.

Prevents spills, evaporation,

and exposure.

Disposal Route

Through institutional

Environmental Health and

Safety (EHS) or a licensed

hazardous waste contractor.

Ensures compliance with all

local, state, and federal

regulations.[1]

Prohibited Disposal
Do not dispose of in regular

trash or pour down the drain.

Prevents potential

environmental contamination

and health risks.[1][2]

PPE Requirement

Mandatory use of gloves, eye

protection, and lab coat during

handling and disposal.

Protects personnel from

accidental exposure.[1]

Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of Histone H3
(116-136), C116-136.
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Caption: Disposal workflow for Histone H3 (116-136), C116-136 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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